Cas no 1999686-53-1 (1-(1,1-dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(1,1-dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde
• CAS No: 1999686-53-1
• MF: C₉H₁₄O₃S
• MW: 202.270661830902
• CID: 6252615
• PubChem ID: 165588223
• Update Time: 2025-05-19

1-(1,1-dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde
• 1999686-53-1
• EN300-1619984

• Inchi： 1S/C9H14O3S/c10-7-9(3-4-9)8-1-5-13(11,12)6-2-8/h7-8H,1-6H2
• InChI Key： SJORSPFPSCXYGP-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)C1(C=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 202.06636548g/mol
• Monoisotopic Mass: 202.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 59.6Ų

Additional information on 1-(1,1-dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde

Introduction to 1-(1,1-dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde (CAS No. 1999686-53-1)

1-(1,1-dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde, identified by the chemical identifier CAS No. 1999686-53-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aldehyde features a unique structural motif combining a cyclopropane ring with a thiazole derivative, making it a promising candidate for further exploration in medicinal chemistry. The presence of both carbonyl and thiadiazole functional groups suggests potential reactivity and biological activity, which has garnered attention from researchers seeking novel scaffolds for drug discovery.

The compound’s structure is characterized by a cyclopropane ring substituted with a thian-4-yl group, which is further functionalized with a dioxo (or ketone) moiety at the 1-position. This arrangement creates a strained system that may influence its electronic properties and interactions with biological targets. The cyclopropane ring, known for its high ring strain, often participates in various chemical transformations, including ring-opening reactions that can be exploited in synthetic pathways. Additionally, the thiazole core is a well-documented pharmacophore found in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents.

In recent years, the exploration of cyclopropane-containing compounds has seen considerable growth due to their unique mechanical stability and ability to engage with biological macromolecules in novel ways. The aldehyde functionality at the 1-position of the cyclopropane ring provides a reactive site for further derivatization, enabling the synthesis of more complex molecules through condensation reactions with nucleophiles such as amines or hydrazines. This versatility makes 1-(1,1-dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde a valuable intermediate in the construction of pharmacologically relevant analogs.

Recent studies have highlighted the importance of thiadiazole derivatives in medicinal chemistry due to their broad spectrum of biological activities. These compounds have been investigated for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The incorporation of a thiadiazole moiety into the cyclopropane scaffold presented in CAS No. 1999686-53-1 may confer additional pharmacological properties, such as improved solubility or enhanced binding affinity to specific protein targets. Furthermore, the dioxo group introduces polarity to the molecule, which could influence its distribution across biological membranes and cellular uptake.

The synthesis of 1-(1,1-dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies may include cyclization reactions to form the cyclopropane ring followed by functionalization at the thiazole core. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions could also be employed to introduce the desired substituents efficiently. The development of robust synthetic routes is crucial for scalability and commercial viability, particularly if this compound is to be advanced toward clinical development.

The potential applications of CAS No. 1999686-53-1 extend beyond academic research into drug discovery; it may also serve as a building block for agrochemicals or specialty chemicals where similar structural motifs are sought after for their bioactivity or material properties. The compound’s reactivity allows for diverse modifications, enabling chemists to tailor its characteristics for specific industrial needs. For instance, derivatives of this aldehyde could be explored as intermediates in the synthesis of herbicides or fungicides that leverage the structural rigidity provided by the cyclopropane ring.

From a computational chemistry perspective, understanding the electronic structure and intermolecular interactions of 1-(1,1-dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde is essential for rational drug design. Molecular modeling studies can predict how this compound might bind to enzymes or receptors by simulating its interactions with target proteins at an atomic level. Such simulations can guide experimental efforts by identifying key hydrogen bonding patterns or hydrophobic pockets that could be optimized for improved potency or selectivity. Advances in computational methods have made it increasingly feasible to perform these analyses efficiently, even for complex molecules like this one.

The safety and handling protocols for CAS No. 1999686-53-1 must be carefully considered during laboratory use or industrial production. While not classified as hazardous under standard conditions, proper precautions should still be taken to prevent exposure through inhalation or skin contact. Personal protective equipment (PPE), such as gloves and lab coats, should be worn when handling this compound to minimize risks associated with organic chemicals generally used in research settings.

In conclusion,CAS No. 1999686-53-1, corresponding to , represents an intriguing molecular scaffold with potential applications across multiple industries including pharmaceuticals and agrochemicals Its unique structural features—combining cyclopropanes,thiadiazoles,and carbonyl groups—make it an attractive candidate for further synthetic and biological investigations The continued exploration of this compound could yield novel derivatives with enhanced therapeutic profiles or industrial utility As research progresses,CAS No. 1999686- 53 - > will likely play an important role in advancing our understanding of heterocyclic chemistry and its applications